
Technical Guide: Ytterbium(III) Chloride
Hexahydrate (CAS 10035-01-5)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Ytterbium(3+);chloride;hexahydrat

e

Cat. No.: B15363874

Get Quote

Executive Summary
Ytterbium(III) chloride hexahydrate (YbCl₃·6H₂O) represents a critical junction between

inorganic lanthanide chemistry and advanced organic synthesis. Distinguished by its strong

Lewis acidity, high oxophilicity, and unique coordination geometry, this compound serves as a

versatile catalyst in carbon-carbon bond-forming reactions and a structural probe in biological

spectroscopy. Unlike traditional Lewis acids (e.g., AlCl₃, TiCl₄) that decompose rapidly in

moisture, YbCl₃ retains significant catalytic activity in aqueous media, making it a cornerstone

reagent for Green Chemistry applications and late-stage drug functionalization.

Physicochemical Profile
The following data characterizes high-purity (>99.9%) Ytterbium(III) chloride hexahydrate.
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Property Specification

CAS Number 10035-01-5

Formula YbCl₃·6H₂O

Molecular Weight 387.49 g/mol

Appearance White, hygroscopic crystalline solid

Crystal System Monoclinic (Space group P2/n or C2/m)

Coordination Sphere [YbCl₂(H₂O)₆]⁺ cation; Cl⁻ anion

Solubility
High in water (17 g/100 mL), Ethanol, Methanol;

Insoluble in non-polar solvents

Density 2.58 g/cm³

Melting Point ~150–180°C (Decomposes/Hydrolyzes)

Magnetic Property Paramagnetic (Useful for NMR shift studies)

Structural Integrity & Thermal Dynamics
Crystal Structure
In the solid state, YbCl₃·6H₂O does not exist as simple Yb³⁺ and Cl⁻ ions. X-ray crystallography

reveals a cationic complex [YbCl₂(H₂O)₆]⁺ with a chloride counter-ion. The Yb³⁺ center adopts

a distorted square antiprismatic geometry, coordinating with two chloride ligands and six water

molecules. This high coordination number (CN=8) is typical of late lanthanides and dictates its

lability in ligand exchange reactions.

Thermal Decomposition Pathway
Understanding the thermal stability of YbCl₃·6H₂O is critical for material synthesis (e.g., doping

optical fibers). Heating does not simply yield anhydrous YbCl₃; competitive hydrolysis leads to

the formation of oxychlorides.
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Figure 1: Thermal decomposition pathway of YbCl₃·6H₂O.[1] Note the formation of YbOCl at

elevated temperatures, which prevents the isolation of pure anhydrous YbCl₃ in air.

Catalytic Utility in Organic Synthesis[2][3][4][5][6][7]
[8]
YbCl₃ operates as a "Water-Tolerant" Lewis Acid. Its utility stems from the specific affinity of the

Yb³⁺ ion for oxygenated functional groups (oxophilicity), allowing it to activate carbonyls,

imines, and epoxides even in the presence of water or alcohols.

Mechanism of Action
The large ionic radius and high charge density of Yb³⁺ allow it to coordinate with carbonyl

oxygens, polarizing the C=O bond and lowering the LUMO energy. This facilitates nucleophilic

attack by weak nucleophiles.
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Figure 2: General mechanism of Yb(III)-catalyzed carbonyl activation. The labile coordination

sphere allows for rapid substrate turnover.
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Key Applications
Aldol & Mannich Reactions: YbCl₃ catalyzes the formation of C-C bonds with high

diastereoselectivity. It is particularly effective in "one-pot" three-component Mannich

reactions (Aldehyde + Amine + Ketone).

Allylation of Aldehydes: Reacts with allyltrimethylsilane to form homoallylic alcohols.

Acetalization: Efficiently catalyzes the protection of aldehydes as acetals using trimethyl

orthoformate.

Biological Applications & Drug Development
NMR Shift Reagent
YbCl₃ is paramagnetic. When it binds to a molecule, it induces significant chemical shifts in the

NMR signals of nearby nuclei (Lanthanide Induced Shift). This is utilized to:

Resolve overlapping signals in complex biomolecules.

Determine the 3D structure of proteins or carbohydrates in solution by measuring distance-

dependent shifts.

Digestion Tracking
In animal studies, YbCl₃ is used as an inert, non-absorbable particulate marker. Because Yb is

rare in biological systems, it can be quantified in fecal matter via ICP-MS to precisely measure

the flow rate of solid food through the digestive tract without altering metabolic processes.

Experimental Protocol: Yb(III)-Catalyzed Allylation[4]
Objective: Synthesis of homoallylic alcohols via the allylation of benzaldehyde using

allyltrimethylsilane. Rationale: This protocol demonstrates the Lewis acid efficiency of YbCl₃ in

nitromethane, a polar solvent that stabilizes the ionic intermediate.

Materials
Ytterbium(III) chloride hexahydrate (dried/anhydrous preferred for max yield, but

hexahydrate is active)
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Benzaldehyde (1.0 equiv)

Allyltrimethylsilane (1.2 equiv)

Nitromethane (CH₃NO₂)

Dichloromethane (DCM) for extraction

Methodology
Catalyst Preparation: If using YbCl₃·6H₂O, mild heating (80°C) under vacuum for 1 hour is

recommended to remove loosely bound surface water, though not strictly necessary for all

substrates.

Reaction Setup: In a flame-dried round-bottom flask, suspend YbCl₃ (10 mol%) in

Nitromethane (3 mL per mmol aldehyde).

Addition: Add Benzaldehyde (1.0 equiv) followed by Allyltrimethylsilane (1.2 equiv) at room

temperature.

Incubation: Stir the mixture at ambient temperature for 16 hours. The solution may darken

slightly.

Quenching: Add dilute aqueous HCl (1M) to hydrolyze the silyl ether intermediate.

Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and

concentrate.[2]

Purification: Flash column chromatography (Hexane/EtOAc) yields the pure homoallylic

alcohol.

Validation: Successful conversion is indicated by the disappearance of the aldehyde peak (~10

ppm) in ¹H NMR and appearance of alkene signals (~5.8 ppm).

Handling, Stability & Safety
Hygroscopicity: YbCl₃·6H₂O is extremely hygroscopic. Store in a tightly sealed container,

preferably in a desiccator. Exposure to air leads to deliquescence, which complicates precise
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weighing but generally does not destroy catalytic activity.

Toxicity: Moderate toxicity by ingestion. It is a skin and eye irritant (GHS Warning: H315,

H319).

Incompatibility: Avoid strong oxidizing agents. Reaction with strong bases will precipitate

Ytterbium Hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Ytterbium(III) Chloride Hexahydrate
(CAS 10035-01-5)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15363874/docs#technical-guide-ytterbium-iii-
chloride-hexahydrate-cas-10035-01-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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